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Compound of Interest

Compound Name: 4-Bromo-1,2-dimethylcyclohexane

Cat. No.: B13304870 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

management and disposal of chemical reagents is paramount to ensuring a safe and compliant

laboratory environment. This guide provides essential, immediate safety and logistical

information for the proper disposal of 4-Bromo-1,2-dimethylcyclohexane, a halogenated

organic compound. Adherence to these procedures is critical for minimizing environmental

impact and safeguarding laboratory personnel.

Key Safety and Hazard Information
While a specific Safety Data Sheet (SDS) for 4-Bromo-1,2-dimethylcyclohexane is not

readily available, data from analogous compounds, such as Bromocyclohexane and other

brominated hydrocarbons, can provide precautionary guidelines. This chemical should be

handled as a combustible liquid that is toxic to aquatic life with long-lasting effects. It is crucial

to wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat, at all times when handling this compound.[1][2] All operations

involving this chemical should be conducted in a well-ventilated area or a certified chemical

fume hood to minimize inhalation exposure.[1][2]
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Property Value Source

Molecular Formula C8H15Br PubChem[3]

Molecular Weight 191.11 g/mol PubChem[3]

IUPAC Name
4-bromo-1,2-

dimethylcyclohexane
PubChem[3]

Step-by-Step Disposal Protocol
The proper disposal of 4-Bromo-1,2-dimethylcyclohexane hinges on the principle of waste

segregation to prevent chemical incompatibilities and ensure environmentally sound disposal,

typically through high-temperature incineration by a licensed facility.[2]

1. Waste Segregation:

At the point of generation, meticulously separate waste containing 4-Bromo-1,2-
dimethylcyclohexane from all other waste streams.[2]

Crucially, do not mix this halogenated organic waste with non-halogenated solvents,

aqueous solutions, acids, bases, or solid waste.[2]

2. Container Selection and Labeling:

Use a designated, leak-proof container constructed from a material compatible with

halogenated organic compounds. The container must be equipped with a secure screw-top

cap to prevent the escape of vapors.[2]

Clearly and accurately label the waste container with the following information:[1][2]

"Hazardous Waste"

"Halogenated Organic Waste"

The full chemical name: "4-Bromo-1,2-dimethylcyclohexane"

The approximate concentration and quantity of the waste.
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3. Accumulation and Storage:

Store the sealed waste container in a designated and secure satellite accumulation area

within the laboratory.[2]

This area must be well-ventilated and situated away from any sources of ignition.[2]

Ensure secondary containment is in place to mitigate the impact of any potential leaks.[1]

4. Final Disposal:

Once the waste container is approaching its capacity, arrange for its collection through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal contractor.[1][2]

Provide the disposal contractor with all available safety and composition information to

ensure proper handling and treatment.[1]

In Case of a Spill:

Immediately evacuate the affected area.[1]

Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand or

vermiculite.[1]

Carefully collect the absorbed material into a designated hazardous waste container.[1]

Thoroughly clean the spill area.

Report the incident to your institution's EHS office.[1]

Disposal Decision Workflow
The following diagram illustrates the logical workflow for the proper disposal of 4-Bromo-1,2-
dimethylcyclohexane.
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4-Bromo-1,2-dimethylcyclohexane Waste
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Collect in Designated
HALOGENATED
Waste Container

Yes

Collect in Appropriate
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No
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- Hazardous Waste

- Full Chemical Name
- Halogenated Organic Waste

Store Sealed Container in
Designated, Ventilated,

and Secure Area

Is Container Full?

No

Contact EHS or Licensed
Waste Disposal Contractor

Yes

End: Proper Disposal
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Caption: Disposal workflow for 4-Bromo-1,2-dimethylcyclohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. benchchem.com [benchchem.com]

3. 4-Bromo-1,2-dimethylcyclohexane | C8H15Br | CID 64745274 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Navigating the Safe Disposal of 4-Bromo-1,2-
dimethylcyclohexane: A Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b13304870#4-bromo-1-2-dimethylcyclohexane-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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